1-(Cyclohexylamino)-3-((1-ethynylcyclohexyl)oxy)propan-2-ol hydrochloride
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Description
1-(Cyclohexylamino)-3-((1-ethynylcyclohexyl)oxy)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C17H30ClNO2 and its molecular weight is 315.88. The purity is usually 95%.
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Scientific Research Applications
Catalytic Cyclization Reactions
Compounds with cyclohexyl and ethynyl groups are often used in catalytic cyclization reactions. For instance, palladium-catalyzed cyclization of cyclohexene derivatives with arylhydrazines under carbon monoxide pressure yields anilinohydroisoindoline diones, which are valuable intermediates in organic synthesis (Il Yoon & C. Cho, 2015). This suggests that compounds with similar structures could serve as substrates in novel catalytic cyclization processes to synthesize complex organic molecules.
Synthesis of Adhesive Polymers
Compounds containing hydroxy and amino groups, similar to the query compound, are utilized in the synthesis of monomers for adhesive polymers. For example, phosphorylated hydroxypropane derivatives have been developed for improved hydrolytic stability in adhesive applications (N. Moszner et al., 2006). This implies potential use in designing novel adhesive materials with enhanced properties.
Organogel and Hydrogel Formation
Cyclohexyl and amino functionalities are integral in the design of organogels and hydrogels, as seen in the study of cyclo(L-Tyr-L-Lys) derivatives. These compounds can form robust self-assembled fibrillar networks in gels, indicating potential applications in drug delivery systems and tissue engineering scaffolds (Zhiguo Xie et al., 2009).
Environmental and Sensor Technologies
Cyclohexylamine derivatives have been explored for their sensing properties, particularly in detecting alcohol vapors. Cyclodextrin derivatives coated on quartz crystal microbalances exhibit significant sensitivity and selectivity towards methanol, suggesting possible applications in environmental monitoring and safety sensors (C. Wang et al., 2001).
Properties
IUPAC Name |
1-(cyclohexylamino)-3-(1-ethynylcyclohexyl)oxypropan-2-ol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H29NO2.ClH/c1-2-17(11-7-4-8-12-17)20-14-16(19)13-18-15-9-5-3-6-10-15;/h1,15-16,18-19H,3-14H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQLVYNDLDCZVDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1(CCCCC1)OCC(CNC2CCCCC2)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H30ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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